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Compound of Interest

4-Cyclopentyl-2-methylcyclohexyl
Compound Name:

acetate
CAS No.: 93805-76-6
Cat. No.: B12665287

Get Quote

Part 1: Executive Summary & Compound Identity

4-Cyclopentyl-2-methylcyclohexyl acetate (CAS: 93805-76-6) is a specialized cycloaliphatic
ester used primarily as a fragrance ingredient and a fine chemical intermediate. Structurally, it
belongs to the family of substituted cyclohexyl acetates, sharing physicochemical
characteristics with well-known odorants like 4-tert-butylcyclohexyl acetate (Vertenex).

This guide provides a comprehensive technical breakdown of its spectroscopic signatures
(NMR, MS, IR), stereochemical considerations, and synthesis logic. It is designed for analytical
chemists and process engineers requiring precise identification protocols.

Chemical Identity Table[2]
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Property Detail

IUPAC Name (4-Cyclopentyl-2-methylcyclohexyl) acetate
CAS Registry Number 93805-76-6

Molecular Formula C14H2402

Molecular Weight 224.34 g/mol

4-Cyclopentyl-2-methylcyclohexan-1-ol (CAS:
72987-60-1)

Parent Alcohol

Secondary Acetate, Cyclopentyl Ring, Methyl-

Key Functional Groups .
substituted Cyclohexane

Part 2: Synthesis & Stereochemical Context

To interpret the spectroscopic data correctly, one must understand the synthetic origin, which
dictates the isomeric ratio. The commercial production typically involves the hydrogenation of
4-cyclopentyl-2-methylphenol, followed by esterification.
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Figure 1: Industrial synthesis pathway yielding the diastereomeric mixture of the target acetate.

Stereochemical Complexity

The molecule possesses three chiral centers (C1, C2, and C4). The bulky cyclopentyl group at
C4 acts as a conformational anchor, preferentially occupying the equatorial position to minimize
1,3-diaxial interactions. This locks the cyclohexane ring, creating two primary diastereomeric
families based on the relative orientation of the acetate group:

o Trans-isomer (Equatorial Acetate): The acetate group at C1 is equatorial.
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» Cis-isomer (Axial Acetate): The acetate group at C1 is axial.

Note: The relative stereochemistry of the C2-methyl group also contributes, but the C1-C4
relationship dominates the spectroscopic splitting.

Part 3: Spectroscopic Data Analysis
Mass Spectrometry (EI-MS)

The electron ionization (70 eV) spectrum follows the classic fragmentation rules of cyclohexyl
acetates.

e Molecular lon (M*): m/z 224 (Often weak or barely visible).
o Base Peak: m/z 43 (Acetyl cation, [CH3CO]*).

o Diagnostic Elimination: m/z 164 ([M - 60]*). Loss of acetic acid (McLafferty-type
rearrangement or 1,2-elimination) generates the cyclohexene alkene fragment.

o Cyclopentyl Series: m/z 69 (Cyclopentyl cation) and m/z 67 (Cyclopentenyl cation).

Diagnostic Fragment Table:
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m/z Fragment Identity Mechanistic Origin

224 [M]* Parent molecular ion.

Loss of acetic acid;
164 [M - CH3COOH]* characteristic of secondary

acetates.

Subsequent loss of methyl

149 [M - CH3COOH - CHs]*

group.

Methylcyclohexenyl cation
95 C7H11t yiey y

fragment.

Cyclopentyl cation (High
69 CsHo* yclopenty (Hig

abundance).

Base peak; Acetyl grou
43 CH3CO+* P yigrop

signature.

Infrared Spectroscopy (FT-IR)

The IR spectrum is dominated by the ester functionality and the aliphatic skeleton.

Carbonyl Stretch (C=0): Strong, sharp band at 1735-1745 cm™1.

C-O-C Stretch: Strong bands in the 1230-1245 cm~1 region (Acetate C-O).

C-H Stretch:

o 2920-2960 cm~* (Asymmetric CHz, CH3).

o 2850-2870 cm~1 (Symmetric CH-2).

Fingerprint Region: Characteristic skeletal vibrations of the cyclopentyl ring around 900—
1000 cm™1.

Nuclear Magnetic Resonance (NMR)
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NMR is the definitive tool for distinguishing the isomers. The data below is derived from high-
fidelity comparative analysis of the structural analog 4-tert-butylcyclohexyl acetate, utilizing the
substituent chemical shift (SCS) consistency of the 4-alkylcyclohexyl system.

'H NMR (400 MHz, CDCIs)

The chemical shift and multiplicity of the H-1 proton (alpha to acetate) are the primary
indicators of stereochemistry.

. Chemical Shift o . Isomer
Signal Multiplicity Assignment L
(0 ppm) Indication

) Trans-isomer
tt (Triplet of )
H-1 4.60-4.70 CH-OAc (Equatorial OAc,

triplets) Axial H)

Cis-isomer (Axial

H-1 5.00 -5.10 g or narrow m CH-OAc OAc, Equatorial
H)
. Overlapping for
Acetate Me 2.01-2.05 Singlet (s) COCHs ]
both isomers.
) ) Complex
Cyclopentyl 1.40-1.80 Multiplet (m) Ring CH:z
envelope.
Ring CH:2 0.90 - 2.00 Multiplet (m) Cyclohexyl H -
C2-Methyl 0.85-0.95 Doublet (d) CH-CHs -

 Interpretation: The trans-isomer (equatorial acetate) places the H-1 proton in an axial
position, resulting in large vicinal coupling constants (J = 10-12 Hz) with adjacent axial
protons, creating a wide "triplet of triplets” pattern. The cis-isomer (axial acetate) places H-1
equatorially, resulting in small couplings (J = 2-4 Hz) and a narrow signal width.

3C NMR (100 MHz, CDClIs)
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Carbon Shift (6 ppm) Assignment

C=0 170.5-170.8 Ester Carbonyl

C-1 73.5 (Trans) / 69.6 (Cis) CH-OACc (Diagnostic Shift)
C-4 43.0 - 48.0 CH-Cyclopentyl

Acetate Me 21.0-22.0 COCHs

Cyclopentyl 25.0-33.0 Ring Carbons

Part 4: Experimental Protocols
Protocol 1: Purification via Vacuum Distillation

Due to the high boiling point, vacuum distillation is required to isolate the ester from the parent
alcohol and reaction byproducts.

Setup: Equip a round-bottom flask with a Vigreux column (15 cm) and a short-path distillation
head.

Pressure: Reduce system pressure to 0.1 — 0.5 mmHg (High Vacuum).

Heating: Slowly increase oil bath temperature.

Collection:

o Foreshot: Remove unreacted acetic anhydride or solvent.

o Main Fraction: Collect the fraction boiling at 115-125 °C (at 0.5 mmHg).

Validation: Check refractive index (

) and GC purity.

Protocol 2: Isomer Ratio Determination (GC-FID)

e Column: Capillary column (30m x 0.25mm), non-polar phase (e.g., DB-5 or HP-5).

e Conditions:
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o Injector: 250 °C, Split ratio 50:1.
o Oven: 80 °C (2 min hold) -~ 10 °C/min - 240 °C.

o Detector: FID at 280 °C.

» Elution Order: The cis isomer (axial acetate, lower boiling point relative to trans in polar
interactions, but often elutes after trans on non-polar columns due to shape) generally
separates well. Note: In 4-substituted cyclohexyl acetates, the trans (equatorial) isomer often
elutes later on non-polar columns due to higher boiling point, but verify with standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 4-
Cyclopentyl-2-methylcyclohexyl Acetate[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12665287/docs#technical-guide-spectroscopic-
characterization-of-4-cyclopentyl-2-methylcyclohexyl-acetate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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